Cas no 2172621-49-5 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylbut-2-enoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylbut-2-enoic acid
• CAS No: 2172621-49-5
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6000520
• PubChem ID: 165580952
• Update Time: 2025-05-20

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylbut-2-enoic acid
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}-2-methylbut-2-enoic acid
• 2172621-49-5
• EN300-1533029

• Inchi： 1S/C28H30N2O5/c1-18(24(31)32)11-14-29-25(33)28(16-27(17-28)12-6-13-27)30-26(34)35-15-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-11,23H,6,12-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/b18-11+
• InChI Key： GLDQVGWNXXNNNJ-WOJGMQOQSA-N
• SMILES： O=C(C1(CC2(CCC2)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC/C=C(/C(=O)O)\C

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 849
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylbut-2-enoic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylbut-2-enoic acid (CAS No. 2172621-49-5)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylbut-2-enoic acid (CAS No. 2172621-49-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which makes it a valuable intermediate in the synthesis of various bioactive molecules.

The fluorenylmethoxycarbonyl (Fmoc) group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. The spirocyclic structure, specifically the spiro3.3heptan moiety, adds conformational rigidity to the molecule, which can be crucial for optimizing the binding affinity and selectivity of potential drug candidates. The presence of the formamido and methylbut-2-enoic acid functionalities further enhances the compound's versatility in drug design.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead structure for developing novel inhibitors of protein-protein interactions (PPIs). The researchers found that the spirocyclic core and Fmoc group significantly improved the compound's ability to disrupt specific PPIs, which are implicated in several diseases, including cancer and neurodegenerative disorders.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of this compound. The results showed that the compound exhibited favorable solubility and permeability characteristics, making it a promising candidate for oral administration. Additionally, preliminary toxicity studies indicated that the compound was well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route for this compound typically involves several steps, including the formation of the spirocyclic core and the introduction of the Fmoc protecting group. A recent review article in Organic & Biomolecular Chemistry detailed an optimized synthetic protocol that significantly improved the yield and purity of the final product. This protocol involves a one-pot reaction sequence that minimizes side reactions and simplifies purification steps.

The potential applications of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-methylbut-2-enoic acid extend beyond PPI inhibition. Ongoing research is exploring its use as a scaffold for developing small-molecule modulators of ion channels and receptors, which are important targets in cardiovascular and central nervous system disorders.

In conclusion, CAS No. 2172621-49-5, with its unique structural features and promising biological activities, represents a valuable addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its potential as a lead structure for developing novel therapeutics underscores the importance of continued research into its properties and applications.